Cas no 125675-14-1 (6alpha-Acetoxy,9beta,10beta-epoxie-(1beta,4alpha,5alpha,8alpha)-4-Hydroxy-9,11(13)-guaiadien-12,8-olide)

6alpha-Acetoxy,9beta,10beta-epoxie-(1beta,4alpha,5alpha,8alpha)-4-Hydroxy-9,11(13)-guaiadien-12,8-olide structure

125675-14-1 structure

Product Name:6alpha-Acetoxy,9beta,10beta-epoxie-(1beta,4alpha,5alpha,8alpha)-4-Hydroxy-9,11(13)-guaiadien-12,8-olide

CAS No:125675-14-1

Molecular Formula:C₁₇H₂₂O₆

Molecular Weight:322.353

CID:2058075

6alpha-Acetoxy,9beta,10beta-epoxie-(1beta,4alpha,5alpha,8alpha)-4-Hydroxy-9,11(13)-guaiadien-12,8-olide Properties

Names and Identifiers

- 6alpha-Acetoxy,9beta,10beta-epoxie-(1beta,4alpha,5alpha,8alpha)-4-Hydroxy-9,11(13)-guaiadien-12,8-olide
- InChIKey： BJPVHFNXISJUHL-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H22O6/c1-7-10-12(21-8(2)18)11-9(5-6-16(11,3)20)17(4)14(23-17)13(10)22-15(7)19/h9-14,20H,1,5-6H2,2-4H3
- SMILES： CC(=O)OC1C2C(OC(=O)C2=C)C2OC2(C)C2CCC(C)(O)C12

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
XLogP3: 0.905

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